Cas no 883530-03-8 (4-(ISOBUTOXYMETHYL)PIPERIDINE)

• Product Name: 4-(ISOBUTOXYMETHYL)PIPERIDINE
• CAS No: 883530-03-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5235403
• PubChem ID: 24692196
• Update Time: 2026-03-08

4-(ISOBUTOXYMETHYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 4-(ISOBUTOXYMETHYL)PIPERIDINE
• 4-[(2-methylpropoxy)methyl]piperidine

• Inchi： 1S/C10H21NO/c1-9(2)7-12-8-10-3-5-11-6-4-10/h9-11H,3-8H2,1-2H3
• InChI Key： FUJUEGHFNHCTIJ-UHFFFAOYSA-N
• SMILES： CC(COCC1CCNCC1)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(ISOBUTOXYMETHYL)PIPERIDINE

Comprehensive Overview of 4-(Isobutoxymethyl)piperidine (CAS No. 883530-03-8): Properties, Applications, and Industry Trends

4-(Isobutoxymethyl)piperidine (CAS No. 883530-03-8) is a specialized organic compound belonging to the piperidine derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features, which include a piperidine ring modified with an isobutoxymethyl substituent. Its molecular formula, C10H21NO, and molecular weight of 171.28 g/mol make it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemical formulations, and material science.

The growing interest in 4-(Isobutoxymethyl)piperidine aligns with broader trends in green chemistry and sustainable synthesis. As environmental regulations tighten, chemists seek compounds like this that balance reactivity with reduced ecological impact. Its moderate polarity and solubility profile (soluble in common organic solvents but sparingly in water) make it particularly valuable for reactions requiring controlled conditions. Recent publications highlight its utility in catalysis and as a building block for complex molecules.

One of the most searched questions regarding CAS 883530-03-8 relates to its synthetic routes. The compound is typically prepared through nucleophilic substitution reactions involving piperidine derivatives and isobutoxyalkyl halides, often under inert atmospheres to prevent side reactions. Advanced purification techniques like column chromatography or distillation are employed to achieve high purity (>98%), a critical requirement for pharmaceutical applications. Analytical characterization via NMR spectroscopy (¹H and ¹³C) and mass spectrometry confirms its structural integrity.

In pharmaceutical contexts, the 4-(Isobutoxymethyl)piperidine scaffold appears in patents targeting neurological disorders and metabolic diseases. Its ability to modulate bioavailability and blood-brain barrier penetration makes it attractive for CNS drug development. Concurrently, material scientists exploit its steric effects to design polymers with tailored thermal stability—a hot topic in high-performance materials research. These dual applications reflect the compound’s adaptability across disciplines.

From an industrial perspective, demand for 883530-03-8 correlates with innovations in flow chemistry and continuous manufacturing. Companies now prioritize scalable synthesis methods to meet the needs of contract research organizations (CROs) and generic drug producers. Regulatory compliance (e.g., REACH, GMP) further drives optimization of its production processes. Notably, suppliers emphasize batch-to-batch consistency, addressing a key concern among quality-conscious buyers.

Emerging discussions in scientific forums often link 4-(Isobutoxymethyl)piperidine to AI-assisted molecular design. Machine learning models trained on structure-activity relationships (SAR) help predict its interactions in biological systems, accelerating drug candidate screening. This synergy between experimental chemistry and computational prediction tools exemplifies modern research paradigms. Additionally, its derivatization potential (e.g., via N-alkylation or oxidation) enables library diversification for high-throughput screening.

Storage and handling protocols for CAS 883530-03-8 follow standard organic compound guidelines: inert atmospheres, moisture-free environments, and temperatures below 25°C. Safety data sheets highlight its low acute toxicity but recommend PPE (gloves, goggles) during manipulation. Such precautions align with industry-wide shifts toward occupational health best practices—a frequently searched topic among laboratory personnel.

Market analyses project steady growth for piperidine-based intermediates, with 4-(Isobutoxymethyl)piperidine benefiting from expanding biopharmaceutical sectors. Regional suppliers in North America, Europe, and Asia-Pacific compete on purity grades and logistics efficiency, while academic institutions explore novel applications in catalysis and nanotechnology. This compound’s trajectory illustrates how niche chemicals can gain prominence through multidisciplinary innovation.

In conclusion, 4-(Isobutoxymethyl)piperidine (CAS No. 883530-03-8) exemplifies the convergence of synthetic versatility and applied research. Its role in addressing challenges from drug delivery to advanced materials ensures continued relevance. As industries prioritize cost-effective and sustainable solutions, this compound will likely remain a focal point for scientific and commercial development.